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Compound of Interest

(4-Aminosulfonylphenyl)boronic
Compound Name: o
aci

cat. No.: B1292025

An In-Depth Technical Guide to (4-Aminosulfonylphenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-Aminosulfonylphenyl)boronic
acid (CAS No. 613660-87-0), a versatile building block in medicinal chemistry and organic
synthesis. This document details its physicochemical properties, potential synthesis protocols,
applications in drug discovery, and essential safety information.

Physicochemical Properties

(4-Aminosulfonylphenyl)boronic acid, also known by its IUPAC name (4-
sulfamoylphenyl)boronic acid, is a bifunctional organic compound containing both a boronic
acid group and a sulfonamide group.[1] These functional groups make it a valuable reagent for
creating complex molecules, particularly through cross-coupling reactions.
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Property[1][2] Data[1][2]

CAS Number 613660-87-0

Molecular Formula CeHsBNO4S

Molecular Weight 201.01 g/mol

IUPAC Name (4-sulfamoylphenyl)boronic acid
Canonical SMILES B(C1=CC=C(C=C1)S(=0)(=0O)N)(0)O
InChl Key AKSXQPCIAOIJGP-UHFFFAOYSA-N

Synthesis and Manufacturing

The synthesis of substituted phenylboronic acids often involves the borylation of an
appropriately functionalized aryl halide. A common and effective method is the lithium-halogen
exchange followed by reaction with a trialkyl borate.

Experimental Protocol: Synthesis via Borylation of 4-
Bromobenzenesulfonamide

This protocol is a representative procedure based on established methods for converting aryl
bromides to boronic acids.[3]

Materials:

4-Bromobenzenesulfonamide

e Anhydrous Tetrahydrofuran (THF)
e n-Butyllithium (n-BuLi) in hexanes
e Triisopropyl borate

e Hydrochloric acid (HCI)

o Diethyl ether
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e Magnesium sulfate (MgSOa)
» Argon or Nitrogen gas (inert atmosphere)
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a thermometer, a dropping funnel, and an inert gas inlet is charged with 4-
bromobenzenesulfonamide and anhydrous THF under an argon atmosphere.

e Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

e Lithiation: n-Butyllithium (2.5 M in hexanes, 2.2 equivalents) is added dropwise via the
dropping funnel, ensuring the internal temperature does not rise above -70 °C. The mixture
is stirred at this temperature for 1 hour.

» Borylation: Triisopropy! borate (3 equivalents) is added dropwise to the reaction mixture. The
solution is stirred at -78 °C for an additional 2 hours and then allowed to warm slowly to room
temperature overnight.

e Quenching and Acidification: The reaction is quenched by the slow addition of 2M HCl at O
°C. The mixture is stirred vigorously for 1 hour.

o Extraction: The aqueous layer is separated and extracted three times with diethyl ether.

e Drying and Concentration: The combined organic layers are washed with brine, dried over
anhydrous MgSOea, filtered, and concentrated under reduced pressure.

 Purification: The crude product is purified by recrystallization or column chromatography to
yield (4-Aminosulfonylphenyl)boronic acid.
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General Synthesis Workflow for (4-Aminosulfonylphenyl)boronic acid

4-Bromobenzenesulfonamide

Lithiation
(n-BuLi, THF, -78°C)

Borylation

(Triisopropyl borate)

Acid Hydrolysis
(z[®)

(4-Aminosulfonylphenyl)boronic acid
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Role in Suzuki-Miyaura Cross-Coupling
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Drug Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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